Cas no 1261765-16-5 (5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol)

• Product Name: 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol
• CAS No: 1261765-16-5
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4799470
• Update Time: 2025-10-29

5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol

• Inchi： 1S/C12H8F3NO/c13-10-3-1-2-9(11(10)14)7-4-8(6-17)12(15)16-5-7/h1-5,17H,6H2
• InChI Key： AVOLUNUFXKDBHW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=C(CO)C=1)F)F

Computed Properties

• Exact Mass: 239.05579836 g/mol
• Monoisotopic Mass: 239.05579836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 239.19
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol

5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol (CAS No. 1261765-16-5): A Comprehensive Overview

5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol (CAS No. 1261765-16-5) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has garnered attention for its potential in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol.

Chemical Properties and Structure

5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol is a fluorinated pyridine derivative with a molecular formula of C₁₀H₇F₃

Synthesis Methods

The synthesis of 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol has been extensively studied in recent years. One common approach involves the reaction of 2,3-difluorobenzaldehyde with 2-fluoro-3-hydroxymethylpyridine in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it suitable for large-scale production. Another approach involves the coupling of 5-bromopyridin-3-ol with 2,3-difluorobenzeneboronic acid using palladium-catalyzed cross-coupling reactions. This method provides a flexible route for synthesizing a variety of substituted pyridines.

Biological Activities and Applications

5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol has shown promising biological activities in various preclinical studies. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in disease pathways. For instance, recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases implicated in cancer and inflammatory diseases. These findings highlight the potential of 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol as a scaffold for designing novel therapeutic agents.

In addition to its enzymatic inhibition properties, 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol has also been explored for its potential as an antiviral agent. Studies have shown that certain derivatives of this compound exhibit antiviral activity against RNA viruses such as influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a valuable candidate for further investigation in antiviral drug development.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in the study of 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol. Recent publications have reported the synthesis and evaluation of novel derivatives with enhanced biological activities and improved pharmacokinetic profiles. For example, a study published in the Journal of Medicinal Chemistry described the design and synthesis of a series of analogs with improved potency against specific kinases. These analogs exhibited enhanced selectivity and reduced off-target effects, making them promising candidates for further preclinical evaluation.

In another study, researchers investigated the antiviral properties of 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol-based compounds against SARS-CoV-2. The results showed that certain derivatives effectively inhibited viral replication in vitro without significant cytotoxicity. This finding underscores the potential of these compounds as lead molecules for developing antiviral therapies against emerging viral threats.

Safety and Regulatory Considerations

The safety profile of 5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol is an important aspect to consider during its development as a pharmaceutical agent. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential to ensure its safe use in humans. Regulatory agencies such as the FDA and EMA require rigorous testing to evaluate the safety and efficacy of new drugs before they can be approved for clinical use.

Conclusion

5-(2,3-Difluorophenyl)-2-fluoropyridine-3-methanol (CAS No. 1261765-16-5) is a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and biological activities make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, paving the way for future innovations in medicinal chemistry.